Cas no 5445-66-9 ( )
structure
Chemical and Physical Properties
Names and Identifiers
-
- 5,5-dimethyl-2-(2-phenylethyl)-1,3-dioxane
- AC1L5GL9
- AC1Q706R
- AG-J-54523
- AR-1G5926
- CTK5A1103
- NSC22111
- NSC-22111
- SureCN7254749
- DTXSID80281613
- SCHEMBL7254749
- 5445-66-9
- 5,5-dimethyl-2-phenethyl-1,3-dioxane
- DS-005609
-
-
- Inchi： InChI=1S/C14H20O2/c1-14(2)10-15-13(16-11-14)9-8-12-6-4-3-5-7-12/h3-7,13H,8-11H2,1-2H3
- InChI Key： NONXMMADFDZEHG-UHFFFAOYSA-N
- SMILES： CC1(COC(OC1)CCC2=CC=CC=C2)C
Computed Properties
- Exact Mass: 220.1464
- Monoisotopic Mass: 220.146
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- Density: 0.978
- Boiling Point: 299.9°C at 760 mmHg
- Flash Point: 143.8°C
- Refractive Index: 1.487
- PSA: 18.46
- LogP: 3.01830
Related Literature
-
Jonas Van Rie,Wim Thielemans Nanoscale, 2017,9, 8525-8554
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Th. A. Steriotis,K. L. Stefanopoulos,U. Keiderling,A. De Stefanis,A. A. G. Tomlinson Chem. Commun., 2002, 2396-2397
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Chaoyang Ge,Wenhao Zhai,Cheng Tian,Shiqi Zhao,Tong Guo,Shuren Sun,Weixi Chen,Guangzhao Ran RSC Adv., 2019,9, 16779-16783
-
Aldo Arrais,Mauro Botta,Stefano Avedano,Giovanni Battista Giovenzana,Eliana Gianolio,Enrico Boccaleri,Pier Luigi Stanghellini,Silvio Aime Chem. Commun., 2008, 5936-5938
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Valerie G. Brunton,Duncan Graham,Karen Faulds Analyst, 2020,145, 7225-7233
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